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Compound of Interest

4-Morpholinophenyl!
Compound Name:

isothiocyanate
CAS No.: 51317-66-9
Cat. No.: B1346160

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Morpholinophenyl isothiocyanate (C11H12N20S), a versatile building block in medicinal
chemistry and materials science. This document is intended for researchers, scientists, and
drug development professionals, offering a detailed analysis of its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction

4-Morpholinophenyl isothiocyanate is a bifunctional molecule featuring a reactive
isothiocyanate group and a morpholine moiety. This unique combination makes it a valuable
synthon for the creation of a wide array of derivatives with potential applications in various
fields, including the development of novel therapeutic agents and functional materials. Accurate
spectroscopic characterization is paramount for confirming the identity, purity, and structure of
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this compound in any research and development setting. This guide synthesizes available data
to provide a detailed spectroscopic profile.

Molecular Structure and Key Features

The structural integrity of 4-Morpholinophenyl isothiocyanate is the foundation of its
chemical reactivity and spectroscopic signature. The key features include a para-substituted
benzene ring, a morpholine ring, and a linear isothiocyanate group.

Figure 1. Molecular Structure of 4-Morpholinophenyl isothiocyanate.

Spectroscopic Data and Interpretation
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

1H NMR Spectroscopy:

While a publicly available experimental spectrum for 4-Morpholinophenyl isothiocyanate is
not readily accessible, the expected proton NMR signals can be predicted based on the
chemical structure and data from analogous compounds.

o Aromatic Protons: The para-substituted benzene ring will exhibit a characteristic AA'BB'
system, appearing as two sets of doublets in the aromatic region (typically & 7.0-7.5 ppm).
The protons ortho to the morpholine nitrogen will be upfield compared to the protons ortho to
the isothiocyanate group due to the electron-donating nature of the nitrogen.

e Morpholine Protons: The eight protons of the morpholine ring are chemically equivalent in
pairs due to the ring's chair conformation and rapid inversion at room temperature. This will
result in two triplets. The protons adjacent to the nitrogen (N-CHz) are expected to appear
around 9 3.1-3.3 ppm, while the protons adjacent to the oxygen (O-CHz) will be shifted
further downfield to approximately o 3.8-4.0 ppm.

Table 1: Predicted *H NMR Chemical Shifts for 4-Morpholinophenyl isothiocyanate
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Predicted Chemical Shift

Protons Multiplicity
(6, ppm)

Aromatic (ortho to Morpholine)  ~ 6.9 Doublet

Aromatic (ortho to NCS) ~7.2 Doublet

Morpholine (-N-CH2-) ~3.2 Triplet

Morpholine (-O-CHz-) ~3.9 Triplet

13C NMR Spectroscopy:

Similar to the proton NMR, specific experimental 33C NMR data is not widely published.
However, the chemical shifts can be estimated.

« Isothiocyanate Carbon (-N=C=S): This carbon is notoriously difficult to observe due to its
long relaxation time and quadrupolar broadening from the adjacent nitrogen. When
observed, it typically appears in the range of & 125-140 ppm.

o Aromatic Carbons: The benzene ring will show four distinct signals. The carbon attached to
the isothiocyanate group will be downfield, while the carbon attached to the morpholine

nitrogen will be upfield.

e Morpholine Carbons: The two sets of chemically non-equivalent carbons in the morpholine
ring will appear in the aliphatic region. The carbons adjacent to the nitrogen are expected
around 0 48-50 ppm, and those adjacent to the oxygen will be further downfield around o 66-

68 ppm.

Table 2: Predicted 13C NMR Chemical Shifts for 4-Morpholinophenyl isothiocyanate
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Carbon Predicted Chemical Shift (8, ppm)
-N=C=S 125 - 140

Aromatic (C-NCS) ~ 130

Aromatic (C-N) ~ 150

Aromatic (CH) 115-130

Morpholine (-N-CH2-) 48 - 50

Morpholine (-O-CHz-) 66 - 68

Infrared (IR) Spectroscopy

Infrared spectroscopy is instrumental in identifying the functional groups present in a molecule.
The most prominent and diagnostic feature in the IR spectrum of 4-Morpholinophenyl
isothiocyanate is the strong, sharp absorption band corresponding to the asymmetric
stretching vibration of the isothiocyanate (-N=C=S) group. This peak is typically observed in the
range of 2000-2200 cm~1[1].

Other expected characteristic absorptions include:

Aromatic C-H stretching: Above 3000 cm~1

Aliphatic C-H stretching (morpholine): Below 3000 cm~1

C=C aromatic ring stretching: ~1600 cm~* and ~1500 cm~1

C-O-C stretching (morpholine): ~1115 cm™1

Table 3: Key IR Absorption Bands for 4-Morpholinophenyl isothiocyanate
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Expected
Functional Group Vibrational Mode Wavenumber Intensity
(cm™)
Isothiocyanate (- )
Asymmetric Stretch 2000 - 2200 Strong, Sharp
N=C=S)
Aromatic C-H Stretch > 3000 Medium
Aliphatic C-H Stretch < 3000 Medium
Aromatic C=C Stretch ~1600, ~1500 Medium-Strong
C-O-C Ether Stretch ~1115 Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. The electron ionization (EI) mass spectrum of 4-Morpholinophenyl
isothiocyanate is expected to show a prominent molecular ion peak (M*) at m/z 220,
corresponding to its molecular weight.

The fragmentation pattern will likely involve:

o Loss of the isothiocyanate group: A fragment at m/z 162, corresponding to the 4-

morpholinophenyl cation.
o Cleavage of the morpholine ring: This can lead to various smaller fragments.

o Formation of a tropylium-like ion: A peak at m/z 91 is a common feature in the mass spectra
of compounds containing a benzyl moiety, although less likely to be a major fragment here.
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Mass Spectrometry Fragmentation
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Figure 2. Predicted major fragmentation pathways for 4-Morpholinophenyl isothiocyanate.

Experimental Protocols
NMR Spectroscopy

e Sample Preparation: Dissolve approximately 10-20 mg of 4-Morpholinophenyl
isothiocyanate in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCls, DMSO-ds).

e Instrumentation: A standard NMR spectrometer with a proton frequency of 300 MHz or
higher.

» 'H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to obtain a good
signal-to-noise ratio.

e 13C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A
larger number of scans will be required compared to *H NMR.

IR Spectroscopy

o Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry
KBr powder and pressing it into a thin disk. Alternatively, for Attenuated Total Reflectance
(ATR) IR, place a small amount of the solid sample directly on the ATR crystal.

e Instrumentation: A standard FT-IR spectrometer.

e Acquisition: Record the spectrum over the range of 4000-400 cm~1.
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Mass Spectrometry

o Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion
probe or by injection of a dilute solution.

« lonization: Use Electron lonization (El) at 70 eV.

e Analysis: Scan a mass range of m/z 50-300.

Conclusion

The spectroscopic data presented in this guide provide a robust framework for the identification
and characterization of 4-Morpholinophenyl isothiocyanate. The characteristic signals in
NMR, the prominent isothiocyanate stretch in IR, and the expected molecular ion and
fragmentation patterns in MS collectively offer a unique spectroscopic fingerprint for this
important chemical entity. Researchers and professionals can utilize this information to ensure
the quality and identity of their materials, facilitating advancements in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1346160/docs#spectroscopic-characterization-of-4-morpholinophenyl-isothiocyanate-a-technical-guide
https://www.benchchem.com/product/b1346160/docs#spectroscopic-characterization-of-4-morpholinophenyl-isothiocyanate-a-technical-guide
https://www.benchchem.com/product/b1346160?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

